Cas no 2228768-25-8 (3-amino-1-(2-fluoro-6-nitrophenyl)propan-1-one)

• Product Name: 3-amino-1-(2-fluoro-6-nitrophenyl)propan-1-one
• CAS No: 2228768-25-8
• MF: C₉H₉FN₂O₃
• MW: 212.177765607834
• CID: 6128781
• PubChem ID: 165617685
• Update Time: 2025-10-29

3-amino-1-(2-fluoro-6-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-fluoro-6-nitrophenyl)propan-1-one
• 2228768-25-8
• EN300-1819487

• Inchi： 1S/C9H9FN2O3/c10-6-2-1-3-7(12(14)15)9(6)8(13)4-5-11/h1-3H,4-5,11H2
• InChI Key： YYJLQJYUBOWYEY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(CCN)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.05972032g/mol
• Monoisotopic Mass: 212.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 88.9Ų

Additional information on 3-amino-1-(2-fluoro-6-nitrophenyl)propan-1-one

Introduction to 3-amino-1-(2-fluoro-6-nitrophenyl)propan-1-one (CAS No: 2228768-25-8)

3-amino-1-(2-fluoro-6-nitrophenyl)propan-1-one is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This molecule, identified by the chemical abstracts service number 2228768-25-8, combines an amino group with a propanone backbone substituted at the alpha position by a 2-fluoro-6-nitrophenyl moiety. Such structural features make it a promising candidate for further exploration in medicinal chemistry, particularly in the development of novel therapeutic agents.

The presence of both fluoro and nitro substituents in the aromatic ring introduces intriguing electronic and steric properties to the molecule. The fluorine atom, being highly electronegative, can modulate the reactivity and binding affinity of the compound, while the nitro group serves as a versatile handle for further functionalization or as an electron-withdrawing element to influence molecular shape and interactions. These characteristics have positioned 3-amino-1-(2-fluoro-6-nitrophenyl)propan-1-one as a key intermediate in synthesizing more complex pharmacophores.

In recent years, there has been growing interest in exploring fluorinated nitroaromatic compounds due to their potential applications in drug discovery. The fluoro group, when incorporated into pharmaceuticals, often enhances metabolic stability, bioavailability, and binding affinity to biological targets. For instance, fluorinated molecules have been extensively studied for their role in antiviral, anticancer, and anti-inflammatory therapies. The nitro group, on the other hand, can be reduced to an amine or converted into other functional groups, providing synthetic flexibility that is invaluable in medicinal chemistry.

Current research in this area has highlighted the utility of 3-amino-1-(2-fluoro-6-nitrophenyl)propan-1-one as a precursor in designing molecules with enhanced pharmacological properties. Studies have demonstrated its potential as a scaffold for developing kinase inhibitors, which are critical in treating various forms of cancer. The combination of the amino and carbonyl functionalities allows for facile derivatization into peptidomimetics or small-molecule inhibitors that can target specific protein kinases involved in disease pathways.

The structural motif of 3-amino-1-(2-fluoro-6-nitrophenyl)propan-1-one also finds relevance in materials science and agrochemical applications. The nitro group can participate in coordination chemistry, making this compound a candidate for designing metal-organic frameworks (MOFs) or catalysts. Additionally, fluorinated aromatic compounds are known to exhibit unique optical and electronic properties, which are exploited in organic electronics and liquid crystal displays.

From a synthetic perspective, 3-amino-1-(2-fluoro-6-nitrophenyl)propan-1-one offers a rich platform for exploring new reaction pathways and methodologies. Researchers have leveraged its reactivity to develop novel cross-coupling reactions or asymmetric transformations that could be applied broadly in synthetic organic chemistry. The compound’s ability to undergo selective modifications at multiple sites makes it an attractive building block for constructing complex molecules with tailored biological activities.

The pharmaceutical industry has been particularly keen on exploring derivatives of this compound due to their potential therapeutic benefits. Preclinical studies have shown that certain analogs exhibit inhibitory effects on enzymes implicated in metabolic disorders and infectious diseases. The fluoro-nitro combination, while challenging to handle synthetically, provides a balance between stability and reactivity that is often sought after in drug development.

In conclusion, 3-amino-1-(2-fluoro-6-nitrophenyl)propan-1-one (CAS No: 2228768-25-8) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents, while its reactivity allows for diverse chemical modifications. As research continues to uncover new methodologies and applications, this molecule is poised to play an increasingly important role in advancing chemical biology and drug discovery efforts worldwide.